Cas no 959901-65-6 (8-azaspirobicyclo3.2.1octane-3,3'-pyrrolidine)

• Product Name: 8-azaspirobicyclo3.2.1octane-3,3'-pyrrolidine
• CAS No: 959901-65-6
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 5249222
• Update Time: 2025-08-05

8-azaspirobicyclo3.2.1octane-3,3'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Spiro[8-azabicyclo[3.2.1]octane-3,3'-pyrrolidine]
• 8-azaspirobicyclo3.2.1octane-3,3'-pyrrolidine

• Inchi： 1S/C10H18N2/c1-2-9-6-10(3-4-11-7-10)5-8(1)12-9/h8-9,11-12H,1-7H2
• InChI Key： FKLWTRDOEZCVRC-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC1(CCNC1)C2

Additional information on 8-azaspirobicyclo3.2.1octane-3,3'-pyrrolidine

Recent Advances in the Study of 8-azaspirobicyclo[3.2.1]octane-3,3'-pyrrolidine (CAS: 959901-65-6)

The compound 8-azaspirobicyclo[3.2.1]octane-3,3'-pyrrolidine (CAS: 959901-65-6) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This spirocyclic scaffold is characterized by its rigid bicyclic framework, which offers a versatile platform for the design of novel bioactive molecules. Recent studies have explored its utility as a privileged structure in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and pharmacological evaluation of derivatives based on this scaffold. The researchers employed a modular synthetic approach to introduce diverse substituents at the pyrrolidine nitrogen, enabling the exploration of structure-activity relationships (SAR). Notably, several analogs exhibited potent binding affinity for sigma-1 and sigma-2 receptors, suggesting potential applications in neuropathic pain and neurodegenerative diseases. The study also reported improved metabolic stability compared to earlier generations of spirocyclic compounds.

In parallel, computational studies have provided insights into the conformational preferences of 8-azaspirobicyclo[3.2.1]octane-3,3'-pyrrolidine. Molecular dynamics simulations revealed that the spiro junction imposes significant constraints on the molecule's flexibility, which may contribute to its selective interactions with biological targets. These findings were corroborated by X-ray crystallographic data published in ACS Chemical Biology, demonstrating the scaffold's ability to maintain precise three-dimensional orientations of pharmacophoric groups.

Recent patent filings (WO2023051234, EP4159872) have disclosed novel synthetic routes to 959901-65-6 with improved yields and scalability. The optimized procedures address previous challenges in the stereoselective formation of the spiro center, enabling more efficient production of enantiomerically pure material. This technical advancement is particularly significant given the growing interest in chiral spirocyclic compounds as therapeutic agents.

Emerging applications in targeted protein degradation have also been reported. A 2024 study in Nature Chemical Biology described the incorporation of 8-azaspirobicyclo[3.2.1]octane-3,3'-pyrrolidine into proteolysis-targeting chimeras (PROTACs), where it served as a rigid linker moiety. The constrained geometry was shown to enhance ternary complex formation between the target protein and E3 ubiquitin ligase, leading to improved degradation efficiency for several challenging targets.

Ongoing clinical investigations (NCT05678945) are evaluating derivatives of this scaffold as potential treatments for Parkinson's disease, with preliminary results suggesting favorable blood-brain barrier penetration and reduced off-target effects compared to existing therapies. The unique physicochemical properties of the spirocyclic system, including its balanced lipophilicity and polar surface area, appear to contribute to these advantageous pharmacokinetic profiles.

Future research directions are likely to focus on expanding the structural diversity of this scaffold through innovative synthetic methodologies and exploring its applications in emerging therapeutic modalities such as molecular glues and covalent inhibitors. The accumulated evidence positions 8-azaspirobicyclo[3.2.1]octane-3,3'-pyrrolidine as a promising structural motif with broad utility in contemporary drug discovery efforts.